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Compound of Interest

Compound Name: CCT373566

Cat. No.: B15621687

Technical Support Center: CCT373566

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility, stability, and handling of

CCT373566, a potent and orally active molecular glue degrader of the transcriptional repressor
BCL6.[1][2][3]

Frequently Asked Questions (FAQSs)

General Information

e What is CCT3735667? CCT373566 is a potent and orally bioactive degrader of the
transcriptional repressor B-cell ymphoma 6 (BCL6), with an IC50 of 2.2 nM.[1][4] It functions
as a molecular glue to induce the degradation of BCL6, showing significant anti-proliferative
effects in vitro and reduction of tumor growth in vivo.[1][2][5][6]

Solubility

e What is the recommended solvent for dissolving CCT373566 for in vitro experiments? The
recommended solvent for preparing stock solutions for in vitro use is Dimethyl Sulfoxide
(DMSO).[1][4] It is advised to use freshly opened, hygroscopic DMSO to ensure optimal
solubility.[1][2]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15621687?utm_src=pdf-interest
https://www.benchchem.com/product/b15621687?utm_src=pdf-body
https://www.medchemexpress.com/cct373566.html
https://www.targetmol.com/compound/cct373566
https://synapse-patsnap-com.libproxy1.nus.edu.sg/drug/ab766ab99ea849de8b2ee0001d014919
https://www.benchchem.com/product/b15621687?utm_src=pdf-body
https://www.benchchem.com/product/b15621687?utm_src=pdf-body
https://www.medchemexpress.com/cct373566.html
https://www.invivochem.com/cct-373566.html
https://www.medchemexpress.com/cct373566.html
https://www.targetmol.com/compound/cct373566
https://pmc.ncbi.nlm.nih.gov/articles/PMC9234961/
https://www.researchgate.net/publication/361066730_Improved_Binding_Affinity_and_Pharmacokinetics_Enable_Sustained_Degradation_of_BCL6_In_Vivo
https://www.benchchem.com/product/b15621687?utm_src=pdf-body
https://www.medchemexpress.com/cct373566.html
https://www.invivochem.com/cct-373566.html
https://www.medchemexpress.com/cct373566.html
https://www.targetmol.com/compound/cct373566
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

e What should I do if the compound precipitates in an aqueous medium? It is common for
organic compounds to precipitate when added directly to aqueous solutions. To avoid this, it
is recommended to first dilute the DMSO stock solution in a stepwise manner before adding
it to your buffer or cell culture medium.[2] Pre-warming both the stock solution and the
medium to 37°C before dilution can also help prevent precipitation.[2] If precipitation still
occurs, ultrasonic heating may be used to help redissolve the compound.[2]

e How do | prepare CCT373566 for in vivo experiments? For in vivo studies, a common
formulation involves first dissolving CCT373566 in DMSO to create a stock solution, and
then further diluting it with co-solvents such as corn oil.[4] Another suggested formulation
involves a sequential addition of PEG300, Tween 80, and ddH20 to the DMSO stock
solution.[4] It is crucial to prepare these formulations freshly on the day of use.[1][7]

Stability and Storage

e How should | store the CCT373566 powder? The solid powder form of CCT373566 should
be stored at -20°C for long-term storage (up to 3 years) or at 4°C for shorter periods (up to 2
years).[4][8] The product should be protected from light.[1][4]

e How should | store CCT373566 stock solutions? Stock solutions in solvent can be stored at
-80°C for up to 6 months or at -20°C for up to 1 month.[1][4] It is important to protect the
stock solutions from light.[1][4] To avoid degradation from repeated freeze-thaw cycles, it is
recommended to aliquot the stock solution into smaller, single-use volumes.[1]

Quantitative Data Summary

Solubility Data
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Solvent/Formulation Concentration Notes

Ultrasonic assistance may be
DMSO ~50 mg/mL (~91.41 mM) needed. Use freshly opened
DMSO.[1][4]

Prepare by adding the DMSO

10% DMSO + 90% Corn QOil = 2.5 mg/mL (4.57 mM) ) )
stock solution to corn oil.[4]

N o This information is from a
) Data not specified, but kinetic
HEPES buffer (pH 8) with 4% N research study and may
solubility has been measured. ) B ]
DMSO ] require specific experimental

conditions to replicate.

Storage and Stability

Storage . . .
Form Duration Special Conditions
Temperature
Protect from light.[2]
Powder -20°C 3years
[4][8]
Protect from light.[4]
Powder 4°C 2 years
[8]
Protect from light;
aliquot to avoid
In Solvent -80°C 6 months
freeze-thaw cycles.[1]
[4]
Protect from light;
aliquot to avoid
In Solvent -20°C 1 month

freeze-thaw cycles.[1]

[4]

Experimental Protocols

Protocol for Preparing a 10 mM DMSO Stock Solution
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» Weighing: Accurately weigh out the desired amount of CCT373566 powder (Molecular
Weight: 547.00 g/mol ).[8]

» Solvent Addition: Add the appropriate volume of fresh, high-quality DMSO to achieve a 10
mM concentration. For example, to prepare 1 mL of a 10 mM stock solution, dissolve 5.47
mg of CCT373566 in 1 mL of DMSO.

» Dissolution: If necessary, use an ultrasonic bath to aid in the complete dissolution of the
compound.[1]

o Storage: Aliquot the stock solution into single-use vials and store at -80°C for up to 6 months
or -20°C for up to 1 month, protected from light.[1][4]

Protocol for Preparing an In Vivo Formulation (10% DMSO + 90% Corn Oil)

o Prepare Stock: Start with a clear, pre-prepared stock solution of CCT373566 in DMSO (e.g.,
25 mg/mL).

e Dilution: For a final volume of 1 mL, add 100 pL of the 25 mg/mL DMSO stock solution to
900 pL of corn oil.[4]

e Mixing: Mix the solution thoroughly until it is clear and homogenous.

o Administration: Use the formulation immediately after preparation for optimal results.[1][7]

Visualizations
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CCT373566 Mechanism of Action
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Caption: CCT373566-mediated degradation of BCL6.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15621687?utm_src=pdf-body-img
https://www.benchchem.com/product/b15621687?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

General Experimental Workflow
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Caption: Workflow for CCT373566 experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Troubleshooting CCT373566 solubility and stability
issues]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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